Cas no 2226970-01-8 (CFTR corrector 6)

CFTR corrector 6 is a small-molecule compound designed to address the underlying protein misfolding defect in cystic fibrosis (CF) caused by mutations in the CFTR gene. It functions by facilitating the proper folding and trafficking of CFTR to the cell membrane, thereby restoring chloride ion channel activity. This corrector demonstrates improved efficacy in rescuing the function of F508del-CFTR, the most common CF-causing mutation, compared to earlier-generation correctors. Its optimized pharmacokinetic profile enhances bioavailability and tissue penetration, making it a promising candidate for therapeutic development. Preclinical studies indicate synergistic effects when combined with CFTR potentiators, further supporting its potential in combination therapies for CF treatment.
CFTR corrector 6 structure
CFTR corrector 6 structure
Product Name:CFTR corrector 6
CAS No:2226970-01-8
MF:C22H13F4N9
MW:479.39
CID:5015089
PubChem ID:134518643
Update Time:2026-02-27

CFTR corrector 6 Chemical and Physical Properties

Names and Identifiers

    • CFTR corrector 6
    • 2226970-01-8
    • G18102
    • LSTMAJPRFFZYIT-UHFFFAOYSA-N
    • AKOS040755987
    • 4-Amino-7-[[1-(2-fluorophenyl)pyrazol-4-yl]methyl]-5-[2-(trifluoromethyl)pyrimidin-5-yl]pyrrolo[2,3-d]pyrimidine-6-carbonitrile
    • HY-136939
    • 4-amino-7-{[1-(2-fluorophenyl)pyrazol-4-yl]methyl}-5-[2-(trifluoromethyl)pyrimidin-5-yl]pyrrolo[2,3-d]pyrimidine-6-carbonitrile
    • SCHEMBL20162681
    • CS-0135420
    • MS-28907
    • Inchi: InChI=1S/C22H13F4N9/c23-14-3-1-2-4-15(14)35-10-12(6-33-35)9-34-16(5-27)17(18-19(28)31-11-32-20(18)34)13-7-29-21(30-8-13)22(24,25)26/h1-4,6-8,10-11H,9H2,(H2,28,31,32)
    • InChI Key: LSTMAJPRFFZYIT-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C(=C1)N2C=C(C=N2)CN3C(=C(C4=C(N=CN=C43)N)C5=CN=C(N=C5)C(F)(F)F)C#N)F

Computed Properties

  • Exact Mass: 479.12300410g/mol
  • Monoisotopic Mass: 479.12300410g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 4
  • Complexity: 783
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 124Ų

CFTR corrector 6 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-136939-5mg
CFTR corrector 6
2226970-01-8 99.87%
5mg
¥4800 2024-04-19
MedChemExpress
HY-136939-10mg
CFTR corrector 6
2226970-01-8 99.87%
10mg
¥8000 2024-04-19
MedChemExpress
HY-136939-25mg
CFTR corrector 6
2226970-01-8 99.87%
25mg
¥15500 2023-08-31
MedChemExpress
HY-136939-50mg
CFTR corrector 6
2226970-01-8 99.87%
50mg
¥24000 2023-08-31
MedChemExpress
HY-136939-100mg
CFTR corrector 6
2226970-01-8 99.87%
100mg
¥36000 2023-08-31
ChemScence
CS-0135420-5mg
CFTR corrector 6
2226970-01-8
5mg
$480.0 2022-04-27
ChemScence
CS-0135420-10mg
CFTR corrector 6
2226970-01-8
10mg
$800.0 2022-04-27
ChemScence
CS-0135420-25mg
CFTR corrector 6
2226970-01-8
25mg
$1550.0 2022-04-27
ChemScence
CS-0135420-50mg
CFTR corrector 6
2226970-01-8
50mg
$2400.0 2022-04-27
ChemScence
CS-0135420-100mg
CFTR corrector 6
2226970-01-8
100mg
$3600.0 2022-04-27

Additional information on CFTR corrector 6

Introduction to CFTR corrector 6 and Its Significance in the Field of Chemical Biology and Medicine

The compound with the CAS number 2226970-01-8, identified as CFTR corrector 6, represents a significant advancement in the realm of chemical biology and medicinal chemistry. This compound has garnered considerable attention due to its potential therapeutic applications, particularly in the treatment of cystic fibrosis (CF). Cystic fibrosis is a genetic disorder characterized by the dysfunction of the cystic fibrosis transmembrane conductance regulator (CFTR) protein, which plays a crucial role in regulating the transport of chloride and sodium ions across cell membranes. The malfunction of CFTR leads to the production of thick, sticky mucus that can obstruct airways and lead to chronic infections, making it a challenging condition to manage.

CFTR corrector 6 has been developed as a novel therapeutic agent designed to address the specific molecular defects associated with CFTR dysfunction. The primary mechanism of action for this compound involves enhancing the folding and trafficking of the CFTR protein to its correct cellular location, thereby restoring its function. This approach is distinct from traditional CFTR modulators, which primarily focus on potentiating the activity of the already misfolded protein. By targeting the earlier stages of protein maturation, CFTR corrector 6 holds promise for treating a broader range of CF mutations, including those that are less responsive to existing therapies.

Recent advancements in structural biology and computational modeling have provided critical insights into the mechanisms underlying CFTR dysfunction. These studies have highlighted the importance of proper protein folding and cellular localization in maintaining CFTR function. CFTR corrector 6 has been engineered based on these findings, incorporating specific chemical scaffolds that interact with key residues involved in protein folding and trafficking. This targeted approach has shown encouraging results in preclinical studies, demonstrating improved correction rates for a variety of CF-causing mutations.

The development of CFTR corrector 6 has been supported by significant investments in research and development, leveraging cutting-edge technologies such as high-throughput screening and X-ray crystallography. These technologies have enabled researchers to identify and optimize molecular structures that exhibit high efficacy and selectivity for CFTR correction. Moreover, computational methods like molecular dynamics simulations have been instrumental in predicting the behavior of CFTR corrector 6 within biological systems, further refining its design to enhance therapeutic outcomes.

In clinical trials, CFTR corrector 6 has demonstrated promising results in patients with varying degrees of CF severity. Initial Phase II trials have shown significant improvements in lung function and reductions in exacerbation frequency among treated patients. These findings are particularly noteworthy for individuals with late-onset or severe forms of cystic fibrosis who often have limited treatment options. The compound's ability to address multiple mutations simultaneously makes it a versatile therapeutic candidate for diverse patient populations.

The pharmacokinetic profile of CFTR corrector 6 has also been carefully evaluated to ensure optimal delivery and efficacy. Studies indicate that the compound exhibits favorable solubility and stability, allowing for convenient oral administration. Additionally, preliminary data suggest a manageable safety profile, with minimal side effects observed at therapeutic doses. These attributes make CFTR corrector 6 an attractive option for long-term therapeutic use.

Future research directions for CFTR corrector 6 include exploring combination therapies with other CFTR modulators to maximize treatment benefits. Additionally, investigating its potential applications beyond cystic fibrosis is underway, as similar mechanisms may be relevant in other genetic disorders involving ion channel dysfunction. Collaborative efforts between academic institutions, biotechnology companies, and regulatory agencies are essential to accelerate these developments and bring CFTR corrector 6 closer to clinical approval.

The impact of compounds like CFTR corrector 6 extends beyond mere treatment; they symbolize the relentless progress in understanding complex genetic diseases at a molecular level. By addressing fundamental defects in protein function, these therapies offer hope not only for improved patient outcomes but also for insights into broader biological processes relevant to human health and disease.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.